Cas no 1261079-57-5 (7-fluoro-4,6-dimethyl-1,2,3,4-tetrahydroquinoxalin-2-one)

• Product Name: 7-fluoro-4,6-dimethyl-1,2,3,4-tetrahydroquinoxalin-2-one
• CAS No: 1261079-57-5
• MF: C₁₀H₁₁FN₂O
• MW: 194.205545663834
• MDL: MFCD18157666
• CID: 4583492
• Update Time: 2025-10-31

7-fluoro-4,6-dimethyl-1,2,3,4-tetrahydroquinoxalin-2-one Chemical and Physical Properties

Names and Identifiers

• 7-Fluoro-4,6-dimethyl-1,2,3,4-tetrahydroquinoxalin-2-one
• 7-fluoro-4,6-dimethyl-1,2,3,4-tetrahydroquinoxalin-2-one

• MDL： MFCD18157666
• Inchi： 1S/C10H11FN2O/c1-6-3-9-8(4-7(6)11)12-10(14)5-13(9)2/h3-4H,5H2,1-2H3,(H,12,14)
• InChI Key： UVGXTYHYRQMILI-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(C)C(F)=C2)N(C)CC1=O

Additional information on 7-fluoro-4,6-dimethyl-1,2,3,4-tetrahydroquinoxalin-2-one

Introduction to 7-fluoro-4,6-dimethyl-1,2,3,4-tetrahydroquinoxalin-2-one (CAS No. 1261079-57-5)

7-fluoro-4,6-dimethyl-1,2,3,4-tetrahydroquinoxalin-2-one, identified by the Chemical Abstracts Service Number (CAS No.) 1261079-57-5, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic organic molecule belongs to the quinoxaline class, a scaffold widely recognized for its pharmacological potential. The presence of a fluorine atom at the 7-position and methyl substituents at the 4- and 6-positions introduces unique electronic and steric properties, making it a subject of intense interest for drug discovery and development.

The structure of 7-fluoro-4,6-dimethyl-1,2,3,4-tetrahydroquinoxalin-2-one consists of a fused bicyclic system comprising a benzene ring and a pyrazine ring. The fluorine substituent enhances the lipophilicity and metabolic stability of the molecule, which are critical factors in drug design. Additionally, the tetrahydroquinoxoline core provides a rigid framework that can be modulated to interact with biological targets effectively. This compound has garnered attention due to its potential applications in treating various therapeutic conditions.

In recent years, 7-fluoro-4,6-dimethyl-1,2,3,4-tetrahydroquinoxalin-2-one has been studied for its pharmacological properties. Research indicates that this compound exhibits promising activity against certain enzymatic targets and may serve as a lead compound for further optimization. The fluorine atom's ability to participate in hydrogen bonding and its influence on the molecule's conformational preferences make it an attractive moiety for medicinal chemists.

One of the most compelling aspects of 7-fluoro-4,6-dimethyl-1,2,3,4-tetrahydroquinoxalin-2-one is its potential in developing novel therapeutic agents. Studies have shown that derivatives of this compound may exhibit inhibitory effects on specific kinases and other enzymes involved in disease pathways. For instance, modifications at the 4- and 6-methyl positions have been explored to enhance binding affinity and selectivity. These findings align with the broader trend in drug discovery toward rational design based on structural insights.

The synthesis of 7-fluoro-4,6-dimethyl-1,2,3,4-tetrahydroquinoxalin-2-one involves multi-step organic transformations that highlight the ingenuity of synthetic chemists. The introduction of the fluorine atom requires precise control over reaction conditions to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the quinoxaline core efficiently. These synthetic strategies are crucial for producing sufficient quantities of the compound for preclinical studies.

Preclinical research on 7-fluoro-4,6-dimethyl-1,2,3,4-tetrahydroquinoxalin-2-one has revealed intriguing biological activities. In vitro assays have demonstrated its potential as an inhibitor of certain protein kinases implicated in cancer progression. The fluorine substituent appears to play a pivotal role in modulating these interactions by influencing both electronic distribution and molecular shape. Such findings underscore the importance of structural diversity in identifying bioactive molecules.

The future directions for 7-fluoro-4,6-dimethyl-1,2,3,4-tetrahydroquinoxalin-2-one include further exploration of its pharmacological profile and optimization for clinical use. Medicinal chemists are focusing on enhancing its solubility and bioavailability while maintaining or improving its potency. Additionally, computational modeling techniques are being utilized to predict how structural modifications will affect biological activity. These approaches integrate experimental data with theoretical insights to accelerate drug development.

The significance of 7-fluoro-4,6-dimethyl-1,2,3,4-tetrahydroquinoxalin-2-one extends beyond its immediate therapeutic applications. It serves as a valuable building block for generating novel analogs with tailored properties. By leveraging its scaffold and functionalizing it strategically, researchers can explore new chemical space for drug discovery efforts. This underscores the versatility of quinoxaline derivatives as pharmacophores in modern medicinal chemistry.

In conclusion, 7-fluoro-4,6-dimethyl-l,2,3,4-tetrahydroquinoxalin-l,*one* (CAS No.*1261079*-*57*-*5*) represents a compelling example of how structural complexity can be harnessed to develop innovative therapeutic agents.* Its unique properties,* including* the presence*of* a fluorine atom*and* methyl substituents,* make it* an attractive candidate for further research.* As our understanding*of biochemical pathways* advances,* compounds like this* will play an increasingly important role*in addressing complex diseases.* The ongoing studies on this molecule highlight*the dynamic nature*of pharmaceutical research*and our commitment*to discovering safer,* more effective treatments.